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Compound of Interest

Compound Name: 2,6-Dichlorobenzamide-3,4,5-d3

Cat. No.: B12388527 Get Quote

This technical guide provides an in-depth overview of the 2,6-Dichlorobenzamide-3,4,5-d3
analytical standard, designed for researchers, scientists, and professionals in drug

development and environmental analysis. This document covers the compound's properties,

commercial availability, and detailed analytical methodologies.

Introduction
2,6-Dichlorobenzamide (BAM) is the primary and persistent degradation product of the

herbicide dichlobenil. Due to its mobility in soil and potential to contaminate groundwater, the

monitoring of BAM levels in environmental samples is of significant importance. 2,6-
Dichlorobenzamide-3,4,5-d3 is the deuterated form of BAM and serves as an ideal internal

standard for quantification in analytical methods such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its

use ensures high accuracy and precision by correcting for matrix effects and variations in

sample preparation and instrument response.

Compound Properties and Commercial Availability
The key properties of 2,6-Dichlorobenzamide-3,4,5-d3 are summarized below. This analytical

standard is available from several reputable suppliers.

Table 1: Chemical and Physical Properties
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Property Value

Synonyms
2,6-Dichlorobenzamide D3, 2,6-Dichlorophenyl

D3, BAM-d3 (phenyl-d3)[1][2]

CAS Number 1219804-28-0[1][3][4]

Unlabelled CAS Number 2008-58-4[1][3][5]

Molecular Formula C₇D₃H₂Cl₂NO[1]

Molecular Weight 193.05[3]

Isotopic Enrichment ≥98 atom % D[3][6]

Appearance Neat solid[1][7]

Storage Conditions
Store at room temperature, protected from light

and moisture.[3][4]

Stability

Stable under recommended storage conditions.

Re-analysis is recommended after three years.

[3]

Table 2: Commercial Suppliers
Supplier Product Code Available Quantities

CDN Isotopes D-6700[3] 0.1 g, 0.25 g[3]

LGC Standards
TRC-D431746, CDN-D-

6700[1][7]
0.1 g, 0.25 g[6]

Clinivex - Inquire for details[4]

Metabolic Pathway and Analytical Workflow
2,6-Dichlorobenzamide is formed from the herbicide dichlobenil in the environment. The use of

its deuterated analog as an internal standard is a common practice in analytical chemistry for

accurate quantification.
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Metabolic Pathway of Dichlobenil and Analytical Workflow

Environmental Transformation Analytical Procedure
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Metabolic degradation of Dichlobenil and the subsequent analytical workflow for BAM

quantification.

Experimental Protocols
The following are detailed experimental protocols for the analysis of 2,6-Dichlorobenzamide in

water samples using the deuterated internal standard. These methods are based on
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established procedures for the unlabelled compound.[8][9][10]

Preparation of Standard Solutions
Primary Stock Solution (100 mg/L): Accurately weigh 10.0 mg of 2,6-Dichlorobenzamide-
3,4,5-d3 and dissolve it in a 100 mL volumetric flask with methanol. Ensure the standard is

completely dissolved.[8]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

primary stock solution with a suitable solvent (e.g., methanol or acetone/petroleum ether) to

create calibration standards at concentrations ranging from 1 ng/mL to 50 ng/mL.[9]

Sample Preparation: Solid-Phase Extraction (SPE)
This protocol is adapted for water sample analysis.

Sample Collection: Collect a 1-liter water sample in a clean glass container.

Internal Standard Spiking: Fortify the water sample with a known concentration of the 2,6-
Dichlorobenzamide-3,4,5-d3 internal standard.

SPE Cartridge Conditioning: Use a C18 or divinylbenzene (DVB) SPE cartridge. Condition

the cartridge by passing methanol followed by deionized water.

Sample Loading: Pass the entire 1-liter water sample through the conditioned SPE cartridge

at a flow rate of approximately 80 mL/min under vacuum.[8]

Elution: Elute the retained analytes (BAM and the deuterated internal standard) from the

cartridge with an appropriate solvent, such as methylene chloride or ethyl acetate.[8][9]

Concentration: Gently concentrate the eluate under a stream of nitrogen. A keeper solvent

like 1-heptanol can be added to prevent complete dryness.[8]

Reconstitution: Reconstitute the dried residue in a known volume of a suitable solvent for

injection into the analytical instrument.
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Solid-Phase Extraction (SPE) Workflow
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A typical workflow for the solid-phase extraction of 2,6-Dichlorobenzamide from water samples.
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GC-MS Analysis
Gas Chromatograph (GC) Conditions:

Column: Restek RTX-200, 30 m x 0.25 mm x 0.5 µm[8]

Carrier Gas: Nitrogen or Helium

Injection Volume: 2 µL

Temperature Program: 70°C for 1 min, then ramp at 10°C/min to 270°C and hold for 1 min.

[8]

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Impact (EI)

Monitoring Mode: Selected Ion Monitoring (SIM)

Ions to Monitor: Select characteristic ions for both native BAM (e.g., m/z 171, 173, 189)

and the deuterated internal standard.[8]

LC-MS/MS Analysis
Liquid Chromatograph (LC) Conditions:

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water and acetonitrile or methanol, both with a small

percentage of formic acid or ammonium acetate to improve ionization.

Flow Rate: Dependent on the column dimensions, typically 0.2-0.5 mL/min.

Tandem Mass Spectrometer (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

Monitoring Mode: Multiple Reaction Monitoring (MRM)
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Transitions: Determine and optimize the precursor and product ion transitions for both

native BAM and the deuterated internal standard.

Data Analysis and Quantification
Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of the

native BAM to the peak area of the 2,6-Dichlorobenzamide-3,4,5-d3 internal standard

against the concentration of the calibration standards.

Quantification: Determine the concentration of BAM in the samples by calculating the peak

area ratio from the sample analysis and interpolating the concentration from the linear

regression of the calibration curve.

Quality Control: Analyze control samples fortified with known concentrations of BAM to

assess the accuracy and precision of the method.[9]

Conclusion
The 2,6-Dichlorobenzamide-3,4,5-d3 analytical standard is an essential tool for the accurate

and reliable quantification of the herbicide metabolite BAM in various matrices. Its use as an

internal standard in conjunction with chromatographic techniques like GC-MS and LC-MS/MS

allows for the correction of analytical variability, ensuring high-quality data for environmental

monitoring and research. The protocols outlined in this guide provide a solid foundation for the

development and implementation of robust analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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